5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-chloro-3-iodopyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C6H3ClIN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
• InChI Key: OPASGSRWIMSJGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)I)N=C1Cl
• Molecular Formula: C6H3ClIN3
• DSSTOX Substance ID: DTXSID80677471
• Molecular Weight: 279.46 g/mol
• CAS RN: 923595-58-8

Description

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine is a chemical compound with the molecular formula C6H3ClIN3 and a molecular weight of 279.47. It is a solid substance and is part of the pyrazolo[1,5-a]pyrimidine (PP) family of N-heterocyclic compounds. These compounds have attracted significant attention in medicinal chemistry and material science due to their notable photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines, including this compound, involves various pathways for preparation and post-functionalization. The main synthesis route allows for versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This structure contributes to the compound’s significant photophysical properties.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, pyrazolo[1,5-a]pyrimidines in general have been the subject of various synthetic transformations.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, in an inert atmosphere, at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Crystal Structure

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine derivatives have been synthesized and their crystal structures analyzed, contributing to the understanding of their chemical properties and potential applications. For example, Lu Jiu-fu et al. (2015) synthesized a compound with moderate anticancer activity, showcasing the potential of these derivatives in cancer research (Lu Jiu-fu et al., 2015).

Synthesis Methods

Innovative synthesis methods for substituted this compound compounds have been developed, such as the Heck cross-coupling reaction method described by Yin and Liebscher (2005), enabling the creation of new molecules for various applications (Yin & Liebscher, 2005).

Electrophilic Substitutions

Studies like that of K. Atta (2011) on novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines highlight the versatility of these compounds in undergoing electrophilic substitutions, which is crucial for creating a variety of derivatives for diverse research applications (Atta, 2011).

Biological Activity

Research on compounds like this compound has shown various biological activities. For instance, studies have identified compounds with antimicrobial properties, as demonstrated in research by Novinson et al. (1977) (Novinson et al., 1977).

Functional Fluorophores

The synthesis of functional fluorophores using derivatives of this compound, as explored by Castillo et al. (2018), highlights their potential in developing fluorescent probes, a valuable tool in biochemical and medical research (Castillo et al., 2018).

Corrosion Inhibition

The utility of pyrazolo[1,5-a]pyrimidine derivatives in industrial applications, such as corrosion inhibition in cooling water systems, was demonstrated in studies like that by Mahgoub et al. (2010), indicating their potential in material science and engineering (Mahgoub et al., 2010).

Crystal Packing Studies

Research on the crystal packing of pyrazolo[1,5-a]pyrimidines, influenced by various substituents including chlorine and iodine, as investigated by Frizzo et al. (2011), contributes to the understanding of their solid-state properties, which is vital in materials science (Frizzo et al., 2011).

Safety and Hazards

The compound is classified under the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with it include H302, H315, H319, H332, and H335. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.